Cas no 1129287-54-2 (1-Bromo-4-(isopropylsulfinyl)benzene)

• Product Name: 1-Bromo-4-(isopropylsulfinyl)benzene
• CAS No: 1129287-54-2
• MF: C₉H₁₁BrOS
• MW: 247.1520
• CID: 4560878
• PubChem ID: 70699607
• Update Time: 2025-05-25

1-Bromo-4-(isopropylsulfinyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(isopropylsulfinyl)benzene
• KNOPNGNHCUFBRQ-UHFFFAOYSA-N
• Isopropyl(4-bromophenyl) sulfoxide
• FCH2316172
• AX8239815
• AK00739567
• Z9880
• AS-49980
• 1-BROMO-4-[(2-METHYLPROPANE)SULFINYL]BENZENE
• 1-BROMO-4-(PROPANE-2-SULFINYL)BENZENE
• 1-bromo-4-propan-2-ylsulfinylbenzene
• DB-201708
• CS-0097734
• AKOS016001048
• O10383
• 1352318-46-7
• 1129287-54-2
• (R)-1-Bromo-4-(isopropylsulfinyl)benzene
• Benzene, 1-bromo-4-[(R)-(1-methylethyl)sulfinyl]-
• MFCD23135243
• 363136-59-8
• Benzene,1-bromo-4-[(R)-(1-methylethyl)sulfinyl]-
• SCHEMBL16099522

• MDL： MFCD23135243
• Inchi： 1S/C9H11BrOS/c1-7(2)12(11)9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key： KNOPNGNHCUFBRQ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])S(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• XLogP3: 2.4

Additional information on 1-Bromo-4-(isopropylsulfinyl)benzene

1-Bromo-4-(Isopropylsulfinyl)Benzene: A Comprehensive Overview

1-Bromo-4-(Isopropylsulfinyl)Benzene, also known by its CAS number 1129287-54-2, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom and an isopropylsulfinyl group attached to a benzene ring. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of chemical synthesis and material science.

The synthesis of 1-bromo-4-(isopropylsulfinyl)benzene involves a series of well-established organic reactions. The process typically begins with the bromination of an aromatic ring, followed by the introduction of the isopropylsulfinyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. These developments have been documented in several peer-reviewed journals, highlighting the importance of this compound in modern chemical research.

The structure of 1-bromo-4-(isopropylsulfinyl)benzene plays a crucial role in its reactivity and stability. The bromine atom acts as an electron-withdrawing group, while the isopropylsulfinyl group introduces steric hindrance and contributes to the molecule's solubility properties. This combination makes it an ideal substrate for various substitution and coupling reactions. For instance, the bromine atom can be replaced with other functional groups using nucleophilic aromatic substitution, opening up possibilities for further chemical modifications.

Recent studies have explored the application of 1-bromo-4-(isopropylsulfinyl)benzene in drug discovery and materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of new semiconducting materials. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been widely reported, underscoring its importance in medicinal chemistry.

In terms of safety and handling, 1-bromo-4-(isopropylsulfinyl)benzene should be treated with care due to its chemical reactivity. Proper protective equipment and ventilation are recommended during its synthesis and use. Recent research has also focused on understanding its environmental impact, with studies suggesting that it undergoes biodegradation under specific conditions, reducing its persistence in natural systems.

In conclusion, 1-bromo-4-(isopropylsulfinyl)benzene is a multifaceted compound with significant potential in various chemical domains. Its structure, synthesis, and applications continue to be areas of active research, driven by advancements in synthetic methodologies and materials science. As our understanding of this compound deepens, it is likely to find even more innovative uses in both academic and industrial settings.